Cas no 51604-72-9 (2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester)
51604-72-9 structure
Product Name:2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
CAS No:51604-72-9
MF:C13H17NO4
MW:251.278383970261
CID:361877
PubChem ID:746767
Update Time:2025-04-19
2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
- dipropan-2-yl pyridine-2,6-dicarboxylate
- NCGC00177215-02
- HMS1473J20
- IDI1_019536
- diisopropyl 2,6-pyridinedicarboxylate
- CCG-103571
- 2,6-Pyridinedicarboxylic acid, diisopropyl ester
- AB00366101-03
- BRD-K78906484-001-01-3
- CPWRDMOUBGOUGY-UHFFFAOYSA-N
- DTXSID50110022
- SR-01000394165-1
- ChemDiv3_000218
- Diisopropyl pyridine-2,6-dicarboxylate
- 2,6-BIS(PROPAN-2-YL) PYRIDINE-2,6-DICARBOXYLATE
- 51604-72-9
- NCGC00177215-01
- SR-01000394165
- Oprea1_632816
- AKOS000445165
- EU-0067429
-
- Inchi: 1S/C13H17NO4/c1-8(2)17-12(15)10-6-5-7-11(14-10)13(16)18-9(3)4/h5-9H,1-4H3
- InChI Key: CPWRDMOUBGOUGY-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C(=O)OC(C)C)N=1)=O)C(C)C
Computed Properties
- Exact Mass: 251.11581
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.49
2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651490-1g |
Diisopropyl pyridine-2,6-dicarboxylate |
51604-72-9 | 98% | 1g |
¥9324.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651490-5g |
Diisopropyl pyridine-2,6-dicarboxylate |
51604-72-9 | 98% | 5g |
¥30282.00 | 2024-05-10 |
2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
51604-72-9 (2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester) Related Products
- 39640-51-2(Ethyl 6-methylpyridine-2-carboxylate)
- 5453-67-8(2,6-dimethyl pyridine-2,6-dicarboxylate)
- 69950-65-8(Methyl 6-formylpyridine-2-carboxylate)
- 39977-44-1(methyl 6-(hydroxymethyl)pyridine-2-carboxylate)
- 15658-60-3(Diethyl 2,6-pyridinedicarboxylate)
- 2524-52-9(Ethyl picolinate)
- 7170-36-7(6-(methoxycarbonyl)pyridine-2-carboxylic acid)
- 13602-11-4(Methyl 6-methylpyridine-2-carboxylate)
- 21855-16-3(6-(ethoxycarbonyl)pyridine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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